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Compound of Interest

Compound Name: 2,7-Nonadiyne

Cat. No.: B15475987

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-nonadiyne, a valuable
chemical intermediate in various research and development applications. The document details
its commercial availability from various suppliers, outlines a common synthetic protocol, and
illustrates its utility in a representative chemical transformation.

Commercial Availability and Suppliers

2,7-Nonadiyne is commercially available from a range of chemical suppliers, catering to both
research and bulk quantity requirements. The purity and available quantities can vary between
suppliers. The following table summarizes the offerings from several key vendors.
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) ) Available
Supplier Catalog Number Purity .
Quantities
BLD Pharm 58739 >97.0% 1g, 59
Glentham Life
) GKO0068 >297.0% 1g, 59, 10g
Sciences
Santa Cruz
) sc-270830 Not specified 19, 59
Biotechnology
TCI America NO897 >98.0% (GC) 1g, 59
Matrix Scientific 098422 Not specified 19, 5g, 10g
Anward AW02008 97% 19, 59, 25¢g
Key Organics SP 00 231 >97% 19, 59, 10g, 259
19, 59, 10g, 259,
ChemScence CS-0245084 97%
100g, 2509
Fluorochem 098422 Not specified 19, 59, 10g
abcr GmbH AB158564 Not specified 1g, 59

Note: Availability and specifications are subject to change. Please consult the supplier's

website for the most current information.

Synthesis of 2,7-Nonadiyne: Experimental Protocol

A common method for the synthesis of 2,7-nonadiyne involves the alkylation of a terminal

alkyne. A representative experimental protocol is detailed below.

Reaction: Alkylation of the dianion of 1,4-pentadiyne with methyl iodide.

Materials:

e 1.4-Pentadiyne

e n-Butyllithium (n-BuLi) in hexanes
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Methyl iodide (CHsl)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution
Diethyl ether

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

A solution of 1,4-pentadiyne in anhydrous THF is cooled to -78 °C in a dry, inert atmosphere
(e.g., under argon or nitrogen).

Two equivalents of n-butyllithium in hexanes are added dropwise to the cooled solution,
maintaining the temperature at -78 °C. The mixture is stirred for 1 hour at this temperature to
ensure complete formation of the dianion.

Two equivalents of methyl iodide are then added dropwise to the reaction mixture. The
solution is stirred for an additional 2 hours at -78 °C and then allowed to warm to room
temperature overnight.

The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium
chloride.

The aqueous layer is extracted three times with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield pure 2,7-
nonadiyne.

Applications and Representative Workflow

2,7-Nonadiyne is a versatile building block in organic synthesis. Its two terminal alkyne

functionalities allow for a variety of chemical transformations, such as click chemistry reactions,
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polymerization, and the synthesis of complex molecular architectures. A common application is
its use as a linker molecule. The following diagram illustrates a generalized workflow for a
Sonogashira cross-coupling reaction using 2,7-nonadiyne.
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Caption: Workflow for a Sonogashira cross-coupling reaction using 2,7-nonadiyne.

The following diagram illustrates the logical relationship in the synthesis of 2,7-nonadiyne from
1,4-pentadiyne.
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Caption: Synthetic scheme for the preparation of 2,7-nonadiyne.

¢ To cite this document: BenchChem. [A Technical Guide to 2,7-Nonadiyne: Commercial
Availability, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15475987#commercial-availability-and-suppliers-of-
2-7-nonadiyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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